Cas no 84547-91-1 (1H-Pyrazole-3-carboxylic acid, 4-bromo-1-methyl-5-nitro-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-methyl-5-nitro-
• CAS No: 84547-91-1
• MF: C₅H₄BrN₃O₄
• MW: 250.006959915161
• CID: 666967
• PubChem ID: 1242244
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-bromo-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-methyl-5-nitro-
• 4-Bromo-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
• 4-Methoxy-3-{[3-(trifluoromethyl)phenoxy]-methyl}benzaldehyde
• 84547-91-1
• DTXSID80361328
• AKOS001604691
• 4-bromo-1-methyl-5-nitro-pyrazole-3-carboxylic
• SR-01000407660-1
• 4-bromo-1-methyl-5-nitropyrazole-3-carboxylic acid
• SCHEMBL3561814
• SR-01000407660

• MDL： MFCD00463983
• Inchi： 1S/C5H4BrN3O4/c1-8-4(9(12)13)2(6)3(7-8)5(10)11/h1H3,(H,10,11)
• InChI Key： FXVAFLWTYAMIKF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.08200
• Monoisotopic Mass: 248.93852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 399.2±42.0 °C at 760 mmHg
• Flash Point: 188.5±22.8 °C
• PSA: 35.53000
• LogP: 4.10550
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrazole-3-carboxylic acid, 4-bromo-1-methyl-5-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT